Cas no 1172465-30-3 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1172465-30-3
• MF: C₁₇H₁₉ClN₄OS
• MW: 362.876960992813
• CID: 6528482
• Update Time: 2025-07-23

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide
• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]acetamide

• Inchi： 1S/C17H19ClN4OS/c1-10-9-11(2)22(20-10)8-7-21(13(4)23)17-19-16-12(3)14(18)5-6-15(16)24-17/h5-6,9H,7-8H2,1-4H3
• InChI Key： UDNPWFYAFZLOQT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C(Cl)=CC=C2S1)CCN1C(C)=CC(C)=N1)(=O)C

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide

Comprehensive Overview of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1172465-30-3)

The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide (CAS No. 1172465-30-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core linked to a dimethylpyrazole moiety via an acetamide bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1172465-30-3 has surged due to their versatility in modulating biological pathways. The 5-chloro-4-methyl-1,3-benzothiazol-2-yl group is known for its electron-withdrawing properties, which can enhance binding affinity to target proteins. Meanwhile, the 3,5-dimethyl-1H-pyrazol-1-yl segment contributes to metabolic stability—a critical factor in optimizing drug half-life. This dual functionality positions the compound as a subject of interest for structure-activity relationship (SAR) studies, especially in the context of fragment-based drug design.

The synthesis of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylacetamide typically involves multi-step organic reactions, including amide coupling and N-alkylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity validation, a topic frequently searched by synthetic chemists. Given the growing emphasis on green chemistry, alternative routes using catalytic methods or microwave-assisted synthesis are being explored to reduce environmental impact—a hotspot in modern chemical research.

From a commercial perspective, CAS No. 1172465-30-3 is often listed by suppliers specializing in pharmaceutical intermediates and custom synthesis. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns among procurement professionals. Discussions in forums frequently highlight the need for reliable COA (Certificate of Analysis) documentation, reflecting industry standards for quality assurance.

In summary, 1172465-30-3 represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural complexity and functional adaptability resonate with contemporary themes such as precision medicine and sustainable synthesis, making it a recurring keyword in academic and industrial discourse. Future research may explore its utility in bioconjugation or as a scaffold for multi-target ligands, further expanding its scientific footprint.